Cas no 137522-82-8 (2,2'-[(6-morpholin-4-yl-1,3,5-triazine-2,4-diyl)bis(oxy)]diacetonitrile)

2,2'-[(6-morpholin-4-yl-1,3,5-triazine-2,4-diyl)bis(oxy)]diacetonitrile structure
137522-82-8 structure
Product Name:2,2'-[(6-morpholin-4-yl-1,3,5-triazine-2,4-diyl)bis(oxy)]diacetonitrile
CAS No:137522-82-8
MF:C11H12N6O3
MW:276.25138092041
CID:1252231
PubChem ID:3071542
Update Time:2025-04-20

2,2'-[(6-morpholin-4-yl-1,3,5-triazine-2,4-diyl)bis(oxy)]diacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,2'-[(6-morpholin-4-yl-1,3,5-triazine-2,4-diyl)bis(oxy)]diacetonitrile
    • 2-[[4-(cyanomethoxy)-6-morpholin-4-yl-1,3,5-triazin-2-yl]oxy]acetonitrile
    • Acetonitrile, 2,2'-((6-(4-morpholinyl)-1,3,5-triazine-2,4-diyl)bis(oxy))bis-
    • DTXSID50160224
    • 2-morpholino-4,6-dicyanomethoxy-s-triazine
    • 137522-82-8
    • BRN 5448668
    • 2,2'-((6-(4-Morpholinyl)-1,3,5-triazine-2,4-diyl)bis(oxy))bisacetonitrile
    • 2-Morpholine-4,6-dicyanomethoxy-s-triazine
    • Inchi: 1S/C11H12N6O3/c12-1-5-19-10-14-9(17-3-7-18-8-4-17)15-11(16-10)20-6-2-13/h3-8H2
    • InChI Key: AQHWOQASONZRIB-UHFFFAOYSA-N
    • SMILES: O1CCN(C2N=C(N=C(N=2)OCC#N)OCC#N)CC1

Computed Properties

  • Exact Mass: 276.09726
  • Monoisotopic Mass: 276.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Density: 1.379
  • Boiling Point: 553.4°C at 760 mmHg
  • Flash Point: 288.5°C
  • Refractive Index: 1.56
  • PSA: 117.18
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